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Introduction

2-Bromo-1-chloro-3-methoxybenzene is a halogenated aromatic compound that serves as a
key intermediate in the field of organic synthesis.[1][2] Its multifunctional structure, featuring
bromo, chloro, and methoxy groups on a benzene ring, makes it a versatile building block for
the synthesis of more complex molecules, particularly in the development of novel
pharmaceutical and agrochemical agents. This technical guide provides a comprehensive
overview of its chemical identity, properties, and its role in synthetic chemistry.

Chemical Identity and Nomenclature

The systematic IUPAC name for this compound is 2-bromo-1-chloro-3-methoxybenzene.[1] It
is also known by several synonyms, which are listed in the table below for easy reference.
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Identifier Type Value

IUPAC Name 2-bromo-1-chloro-3-methoxybenzene[1]
CAS Number 174913-08-7[1]

Molecular Formula C7HeBrCIO[1]

2-BROMO-3-CHLOROANISOLE, Benzene, 2-

Synonyms
bromo-1-chloro-3-methoxy-[1]

Physicochemical Properties

Quantitative data for 2-Bromo-1-chloro-3-methoxybenzene is primarily based on computed
values from reputable chemical databases. Experimental data for this specific isomer is not
readily available in the surveyed literature.

Property Value (Computed) Source
Molecular Weight 221.48 g/mol PubChem[1]
Exact Mass 219.92906 Da PubChem[1]
XLogP3 3.2 PubChem[1]
Hydrogen Bond Donor Count 0 PubChem[1]
Hydrogen Bond Acceptor

Count 1 PubChem[1]
Rotatable Bond Count 1 PubChem[1]
Topological Polar Surface Area 9.2 A2 PubChem|[1]
Heavy Atom Count 10 PubChem[1]

Synthesis and Reactivity

While a specific, detailed experimental protocol for the synthesis of 2-bromo-1-chloro-3-
methoxybenzene is not extensively documented in publicly available literature, its structure
suggests that it can be prepared through multi-step synthetic routes involving electrophilic
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aromatic substitution reactions on a substituted anisole or benzene precursor. The synthesis
would require careful control of regioselectivity to achieve the desired 1,2,3-substitution pattern.

The reactivity of 2-bromo-1-chloro-3-methoxybenzene is dictated by its substituents. The
bromine and chlorine atoms provide sites for various cross-coupling reactions, such as Suzuki,
Stille, and Buchwald-Hartwig couplings, which are instrumental in forming carbon-carbon and
carbon-heteroatom bonds. The methoxy group can also be a site for ether cleavage to reveal a
phenol, which can be further functionalized. The interplay of the electronic effects of the
halogen and methoxy substituents influences the reactivity of the aromatic ring towards further
substitution.

Below is a logical workflow for the potential utilization of 2-bromo-1-chloro-3-
methoxybenzene in a synthetic pathway.

Cross-Coupling Reaction

(2—Brom0—1—chlor&&methoxybenzene (e.g., Suzuki, Buchwald-Hartwig)

Functionalized Intermediate Further Transformations Jlaroet MOIeCUIe 5
(e.g., Pharmaceutical, Agrochemical)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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